Cas no 1223-53-6 (3-(4-octylphenyl)prop-2-enoic acid)

3-(4-octylphenyl)prop-2-enoic acid structure
1223-53-6 structure
Product Name:3-(4-octylphenyl)prop-2-enoic acid
CAS No:1223-53-6
MF:C17H24O2
MW:260.371265411377
CID:2617946
PubChem ID:54265998
Update Time:2025-04-21

3-(4-octylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-octylphenyl)prop-2-enoic acid
    • DTXSID70710164
    • RGUSGOMPDDPYTR-UHFFFAOYSA-N
    • p-n-octylcinnamic acid
    • 1223-53-6
    • Inchi: 1S/C17H24O2/c1-2-3-4-5-6-7-8-15-9-11-16(12-10-15)13-14-17(18)19/h9-14H,2-8H2,1H3,(H,18,19)
    • InChI Key: RGUSGOMPDDPYTR-UHFFFAOYSA-N
    • SMILES: OC(C=CC1C=CC(=CC=1)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 260.177630004Da
  • Monoisotopic Mass: 260.177630004Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.9
  • Topological Polar Surface Area: 37.3Ų
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